N-methyl-N-(2-phenylethyl)-1'-(2-pyridinylmethyl)-1,4'-bipiperidin-3-amine

• IUPAC Name: N-methyl-N-(2-phenylethyl)-1-[1-(pyridin-2-ylmethyl)piperidin-4-yl]piperidin-3-amine
• InChI: InChI=1S/C25H36N4/c1-27(17-12-22-8-3-2-4-9-22)25-11-7-16-29(21-25)24-13-18-28(19-14-24)20-23-10-5-6-15-26-23/h2-6,8-10,15,24-25H,7,11-14,16-21H2,1H3
• InChI Key: KABAHLIVUIANLA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2CCCN(C2)C3CCN(CC3)CC4=CC=CC=N4
• Molecular Formula: C25H36N4
• Molecular Weight: 392.6 g/mol

Description

N-methyl-N-(2-phenylethyl)-1'-(2-pyridinylmethyl)-1,4'-bipiperidin-3-amine is a complex organic compound that falls within the broader class of chemicals known for their varied biological activities and potential applications in medicinal chemistry. Research into similar compounds has provided insights into their synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, including asymmetric Michael addition and stereoselective alkylation processes. For instance, a key intermediate in the preparation of certain antibiotics was developed through an efficient, practical, and stereoselective process from isobutyl (3S)-3-[methyl[(1S)-1-phenylethyl]amino]butanoate, showcasing the complexity and precision required in these synthetic pathways (Fleck et al., 2003).

Molecular Structure Analysis

Molecular structure analysis of such compounds is critical for understanding their chemical behavior and potential interactions. Studies have shown that the introduction of N-phenyl substituents leads to a more planar ground-state geometry, influencing their absorption and fluorescence spectra, indicating the importance of molecular structure on the chemical and physical properties of these compounds (Yang, Chiou, & Liau, 2002).

Chemical Reactions and Properties

Chemical reactions involving N-methyl-N-(2-phenylethyl)-1'-(2-pyridinylmethyl)-1,4'-bipiperidin-3-amine and derivatives often involve interactions with N-oxide catalysts, leading to direct oxidative conversions. Such reactions highlight the complex interplay between these compounds and catalysts in chemical synthesis (Ito, Umezawa, & Higuchi, 2005).